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Compound of Interest

(R)-(-)-2-(P-Toluenesulfonate)-1,2-
Compound Name:

propanol
CAS No.: 69891-44-7
Cat. No.: B13804282

Get Quote

Executive Summary

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS: 69891-44-7), also known as (R)-2-
tosyloxypropan-1-ol, is a high-value chiral synthon used primarily for stereochemical inversion
strategies. Unlike its primary tosylate counterpart, this compound features a reactive sulfonate
ester at the chiral secondary carbon and a free primary hydroxyl group.

This unique architecture dictates its two primary reaction pathways:

 Intramolecular Cyclization: Rapid formation of (S)-Propylene Oxide under basic conditions
(stereochemical inversion).

 Intermolecular Substitution: Direct displacement by strong nucleophiles to yield (S)-
configured secondary alkyl derivatives (e.g., chiral ethers or amines).

This guide provides validated protocols for handling this sensitive intermediate, focusing on
preventing racemization and maximizing regioselectivity.
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Chemical Profile & Handling

Critical Warning: This compound is an alkylating agent. Handle with extreme caution in a fume

hood.

Property

Specification

Chemical Name

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Structure CHs-CH(OTs)-CH2-OH

CAS Number 69891-44-7

Molecular Weight 230.28 g/mol

Appearance Viscous colorless to pale yellow oil

Chirality (R)-enantiomer (yields (S)-products via SN2)
Storage -20°C, under Argon/Nitrogen (Hygroscopic)
Solubility Soluble in DCM, THF, MeOH, Ethyl Acetate

Stability Note: The presence of the free hydroxyl group makes this compound prone to "self-

destruction" (epoxide formation) if exposed to even mild bases or elevated temperatures

(>40°C) without acidic stabilization.

Decision Logic & Reaction Pathways

The following flowchart illustrates the critical decision points when using (R)-2-tosyloxypropan-

1-ol. The choice of base and solvent dictates whether the molecule cyclizes or undergoes

direct substitution.
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Figure 1: Reaction pathway bifurcation. Note that Pathway A (Epoxide formation) is kinetically
favored due to the proximity of the hydroxyl group.

Application Protocols

Protocol A: Synthesis of (S)-Propylene Oxide (Chiral
Epoxide Formation)

This is the standard method for converting (R)-1,2-propanediol derivatives into volatile chiral
epoxides. The reaction proceeds via an intramolecular Williamson ether synthesis.

Mechanism: The base deprotonates the primary alcohol (C1). The resulting alkoxide attacks
the secondary carbon (C2) from the back, displacing the tosylate and inverting the center from
(R) to (S).

Reagents:

o Substrate: (R)-2-Tosyloxypropan-1-ol (1.0 eq)

o Base: Potassium Carbonate (K2COs) (1.5 eq) or Powdered NaOH (1.2 eq)
e Solvent: Methanol (MeOH) or DCM/Water biphasic system

Step-by-Step Procedure:

Setup: Equip a 3-neck round bottom flask with a mechanical stirrer and a distillation head (if
isolating the volatile epoxide).

 Dissolution: Dissolve 10 mmol of (R)-2-tosyloxypropan-1-ol in 20 mL of Methanol. Cool to
0°C.

o Base Addition: Add K2COs (15 mmol) in portions over 10 minutes.

e Reaction: Allow the mixture to warm to room temperature (20-25°C). Monitor by TLC (the
tosylate spot will disappear). Reaction time is typically 1-2 hours.
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o Workup (Distillation): (S)-Propylene oxide is volatile (bp ~34°C). For high purity, distill the
product directly from the reaction mixture under slight vacuum into a cold trap (-78°C).

» Workup (Extraction): Alternatively, dilute with cold brine and extract rapidly with diethyl ether.
Dry over MgSOa.

Yield Expectation: 85—-95% Stereochemical Outcome: >98% ee (S)-Propylene Oxide.

Protocol B: Nucleophilic Substitution (Synthesis of
Chiral Ethers/Amines)

Direct substitution is challenging because the basicity of many nucleophiles can trigger the
side-reaction (Protocol A). To favor substitution, use non-basic nucleophiles or protect the
primary alcohol first.

Target: Synthesis of (S)-1-phenoxy-2-propanol derivatives (Chiral Ethers).

Reagents:

e Substrate: (R)-2-Tosyloxypropan-1-ol (1.0 eq)

» Nucleophile: Phenol derivative (1.1 eq)

e Base: Cesium Carbonate (Cs2CO3) (1.2 eq) - Used to activate the phenol, not the alcohol.
e Solvent: DMF or Acetonitrile (Anhydrous)

Step-by-Step Procedure:

 Activation: In a dry flask under Nitrogen, dissolve the Phenol (1.1 eq) and Cs2COs (1.2 eq) in
DMF. Stir for 30 min at RT to form the phenoxide.

e Addition: Add (R)-2-tosyloxypropan-1-ol (1.0 eq) dropwise.

o Critical: Keep the temperature low (0°C) during addition to prevent the substrate's own OH
from reacting.
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internal hydroxyl group, favoring intermolecular SN2.

Purification: Silica gel chromatography.

Monitoring: Monitor for the disappearance of the tosylate.

Quench: Pour into ice water and extract with Ethyl Acetate.

Heating: Warm the reaction to 50—60°C. The phenoxide is a better nucleophile than the

Stereochemical Outcome: Inversion of configuration at C2. Start: (R)-Configuration

Product: (S)-Configuration.

Troubleshooting & Optimization

Issue Probable Cause

Corrective Action

Low Yield (Protocol A) Hydrolysis of epoxide

Ensure anhydrous conditions if
not distilling immediately. Avoid

acidic workups.

Racemization SN1 character

Do not use protic solvents at
high temperatures. Avoid

strong Lewis acids.

Formation of Epoxide in Nucleophile too weak or Base

Protocol B too strong

Use a stronger nucleophile
(e.g., Thiolate, Azide).
Consider protecting the
primary OH with TBDMS

before tosyl displacement.

Regioselectivity Loss Migration of Tosyl group

Keep reaction pH
neutral/mildly basic. Acyl/Tosyl
migration can occur in 1,2-diols

under acidic conditions.
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o PubChem Compound Summary for CID 10878959, (S)-(+)-2-(p-toluenesulfonate)-1,2-
Propaniol (Enantiomer Reference).

o [Link]

* Epoxide Synthesis via Tosylates
o Propylene Oxide Production and Reactivity. Wikipedia / Industrial Chemistry References.
o [Link]

e Nucleophilic Substitution Mechanisms

o Nucleophilic Substitution (SN2): Reaction of Alcohols and Tosylates.[1] Chemistry
LibreTexts.

o [Link]

+ Chiral Pool Synthesis (General Reference): Sigma-Aldrich (Merck) Technical Bulletin: Chiral
Building Blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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